Raspberry ketone glucoside
Raspberry ketone glucoside
4-(4-Hydroxyphenyl)-2-butanone glucoside is a glycoside.
Brand Name:
Vulcanchem
CAS No.:
38963-94-9
VCID:
VC21181378
InChI:
InChI=1S/C16H22O7/c1-9(18)2-3-10-4-6-11(7-5-10)22-16-15(21)14(20)13(19)12(8-17)23-16/h4-7,12-17,19-21H,2-3,8H2,1H3
SMILES:
CC(=O)CCC1=CC=C(C=C1)OC2C(C(C(C(O2)CO)O)O)O
Molecular Formula:
C16H22O7
Molecular Weight:
326.34 g/mol
Raspberry ketone glucoside
CAS No.: 38963-94-9
Cat. No.: VC21181378
Molecular Formula: C16H22O7
Molecular Weight: 326.34 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-(4-Hydroxyphenyl)-2-butanone glucoside is a glycoside. |
|---|---|
| CAS No. | 38963-94-9 |
| Molecular Formula | C16H22O7 |
| Molecular Weight | 326.34 g/mol |
| IUPAC Name | 4-[4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]butan-2-one |
| Standard InChI | InChI=1S/C16H22O7/c1-9(18)2-3-10-4-6-11(7-5-10)22-16-15(21)14(20)13(19)12(8-17)23-16/h4-7,12-17,19-21H,2-3,8H2,1H3 |
| Standard InChI Key | IDONYWHRKBUDOR-UHFFFAOYSA-N |
| Isomeric SMILES | CC(=O)CCC1=CC=C(C=C1)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO)O)O)O |
| SMILES | CC(=O)CCC1=CC=C(C=C1)OC2C(C(C(C(O2)CO)O)O)O |
| Canonical SMILES | CC(=O)CCC1=CC=C(C=C1)OC2C(C(C(C(O2)CO)O)O)O |
| Melting Point | 110 - 112 °C |
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